N-({5-[(4-methylphenyl)thio]-2-furyl}methylene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[5-(4-methylphenyl)sulfanylfuran-2-yl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C14H12N4OS/c1-11-2-5-13(6-3-11)20-14-7-4-12(19-14)8-17-18-9-15-16-10-18/h2-10H,1H3/b17-8+
• InChI Key: OVBDEIYPVRAAKR-CAOOACKPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=CC=C(O2)C=NN3C=NN=C3
• Isomeric SMILES: CC1=CC=C(C=C1)SC2=CC=C(O2)/C=N/N3C=NN=C3
• Molecular Formula: C14H12N4OS
• DSSTOX Substance ID: DTXSID20417555
• Molecular Weight: 284.34 g/mol
• CAS RN: 6194-67-8

Description

N-({5-[(4-methylphenyl)thio]-2-furyl}methylene)-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MTFA and has been studied extensively for its potential therapeutic properties. In

Mechanism of Action

The mechanism of action of MTFA is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting various enzymes and proteins involved in the pathogenesis of diseases. For example, MTFA has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. MTFA has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
MTFA has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal and bacterial cells, and reduce inflammation. MTFA has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

MTFA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It also exhibits potent therapeutic properties and can be used at low concentrations. However, MTFA has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research of MTFA. One area of research is the development of more potent and selective analogs of MTFA. Another area of research is the study of the pharmacokinetics and pharmacodynamics of MTFA in humans. In addition, more research is needed to determine the safety and efficacy of MTFA in various disease models. Finally, the potential use of MTFA as a therapeutic agent in combination with other drugs needs to be explored.
Conclusion:
N-({5-[(4-methylphenyl)thio]-2-furyl}methylene)-4H-1,2,4-triazol-4-amine is a chemical compound that has potential therapeutic applications in various fields. Its synthesis method is straightforward, and it exhibits potent therapeutic properties. MTFA has been extensively studied for its potential use in the treatment of various diseases, and more research is needed to determine its safety and efficacy in humans. The future directions for the research of MTFA are promising, and it is expected to play a significant role in the development of new drugs and therapies.

Scientific Research Applications

MTFA has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. MTFA has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, MTFA has been shown to have antiviral activity against various viruses such as HIV, hepatitis B, and herpes simplex virus.